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Compound of Interest

Compound Name: Acetrizoic Acid

Cat. No.: B1664332 Get Quote

Disclaimer: Acetrizoic acid and its salts (e.g., sodium acetrizoate) are first-generation

iodinated contrast agents that are no longer in clinical use due to a high incidence of adverse

effects, including nephrotoxicity and neurotoxicity.[1][2] The following information is provided for

historical and research purposes only. For any new in vivo imaging studies, the use of modern,

safer, low-osmolar or iso-osmolar contrast agents is strongly recommended.

Introduction
Acetrizoic acid, chemically known as 3-acetamido-2,4,6-triiodobenzoic acid, was a pioneering

water-soluble, monomeric, ionic contrast agent introduced in the 1950s.[2][3][4] Its high iodine

content effectively attenuates X-rays, making it useful for enhancing the visibility of internal

structures in X-ray and computed tomography (CT) imaging. It was primarily administered

intravenously as its sodium salt for various diagnostic procedures.

Physicochemical and Pharmacokinetic Properties
Acetrizoic acid is characterized by its high osmolality and water solubility. Following

intravenous administration, it is distributed in the extracellular fluid. A significant portion of the

administered dose remains outside the intravascular compartment shortly after injection. The

compound is primarily excreted unchanged by the kidneys through glomerular filtration.
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The predominant route of administration for Acetrizoic acid in historical in vivo imaging

applications was intravenous injection. Oral administration has been documented in preclinical

toxicity studies, but its use as a contrast agent for gastrointestinal imaging is not well-described

in the available literature.

Intravenous Administration
Intravenous administration of sodium acetrizoate was the standard method for opacifying the

urinary tract (urography) and blood vessels (angiography).

Excretory Urography: To visualize the kidneys, ureters, and bladder.

Angiography: To visualize arteries and veins, including cerebral and peripheral vessels.

Aortography: A specific form of angiography to visualize the aorta.

Pyelography: Imaging of the renal pelvis and ureters.

Cholecystography: Imaging of the gallbladder, although less common.

Quantitative Data Summary
The following table summarizes the available quantitative data for Acetrizoic acid and its

sodium salt based on historical literature.
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Parameter Value Species
Application/Ro
ute

Reference(s)

Solution

Concentrations

30%, 50%, 70%

(w/v)
Human

Intravenous

Urography

30% (w/v) Human
Cerebral

Angiography

LD50 (Lethal

Dose, 50%)
2 g/kg Rodents Oral

8 g/kg Rodents Intravenous

Pharmacokinetic

s

Half-life: ~4

hours
N/A Intravenous

>80% excreted

in 3 hours
N/A Intravenous

~100% excreted

in 24 hours
N/A Intravenous

Experimental Protocols (Based on Historical
Literature)
The following protocols are reconstructed from historical accounts of the clinical use of sodium

acetrizoate. These are not contemporary, validated preclinical protocols and should be

interpreted with caution.

Protocol 1: Intravenous Urography (Historical
Reconstruction)
This protocol is based on the historical use of sodium acetrizoate for excretory urography in

humans.

Objective: To visualize the renal system.

Materials:
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Sodium acetrizoate solution (e.g., 30%, 50%, or 70%)

Sterile syringes and needles

X-ray imaging equipment

Procedure:

Animal/Patient Preparation: Ensure adequate hydration of the subject. Fasting may have

been recommended. Obtain baseline radiographs.

Dose Preparation: Prepare the desired concentration of sodium acetrizoate solution for

injection.

Administration: Administer the sodium acetrizoate solution via a rapid intravenous injection.

Imaging: Acquire a series of X-ray images at specific time points post-injection to visualize

the nephrographic phase (contrast enhancement of the renal parenchyma) and the

pyelographic phase (opacification of the renal calyces, pelvis, ureters, and bladder).
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Caption: Workflow for historical intravenous urography using Acetrizoic acid.

Protocol 2: Angiography (Historical Reconstruction)
This protocol is based on the historical use of sodium acetrizoate for cerebral and peripheral

angiography in humans.

Objective: To visualize the vascular system.

Materials:
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Sodium acetrizoate solution (e.g., 30%)

Catheters, syringes, and needles

X-ray imaging equipment capable of rapid sequence imaging (fluoroscopy)

Procedure:

Animal/Patient Preparation: Anesthesia or sedation may be required.

Catheterization: If applicable, insert a catheter into the vessel of interest (e.g., carotid artery

for cerebral angiography).

Administration: Inject the sodium acetrizoate solution as a bolus through the catheter or

directly via intravenous injection.

Imaging: Perform rapid sequence X-ray imaging (fluoroscopy) during and immediately

following the injection to capture the arterial, capillary, and venous phases of contrast

passage.
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Caption: Logical workflow for historical angiography with Acetrizoic acid.

Signaling Pathways and Logical Relationships
The mechanism of action of Acetrizoic acid as a contrast agent is physical rather than

biological; it does not interact with specific signaling pathways. The logical relationship between
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administration and imaging is a direct cause-and-effect based on the pharmacokinetics of the

agent.
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Caption: Cause-and-effect relationship of Acetrizoic acid in X-ray imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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